Cas no 57260-70-5 (Tert-Butyl 4-benzylpiperazine-1-carboxylate)

• Product Name: Tert-Butyl 4-benzylpiperazine-1-carboxylate
• CAS No: 57260-70-5
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• MDL: MFCD00075603
• CID: 57099
• PubChem ID: 584330
• Update Time: 2025-10-29

Tert-Butyl 4-benzylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-Boc-piperazine
• 1-Benzyl-4-(tert-butoxycarbonyl)piperazine~tert-Butyl 4-benzyl-1-piperazinecarboxylate
• 1-Boc-(4-benzyl)piperazine
• tert-butyl 4-benzylpiperazine-1-carboxylate
• 1-Boc-4-benzyl-piperazine
• 1-Benzyl-4-(tert-butoxycarbonyl)piperazine
• tert-butyl-4-benzyl-1-piperazine carboxylate
• GVHSMUYEAWMYLM-UHFFFAOYSA-N
• 1-Piperazinecarboxylic acid, 4-(phenylmethyl)-, 1,1-dimethylethyl ester
• 4-benzyl-piperazine-1-carboxylic acid tert-butyl ester
• Maybridge4_002104
• PubChem8596
• 1-Boc-4-benzylpiperazine
• 1-N-Boc-4-benzylpiperazine
• Oprea1_614110
• HMS1526P14
• 1-Boc-(4-benzyl)piperazine, 98%
• DTXSID20342772
• FT-0607402
• J-650060
• DS-15890
• A831360
• EN300-210196
• tert-butyl 4-(phenylmethyl)piperazine-1-carboxylate
• 57260-70-5
• 1-t-butyloxycarbonyl-4-benzylpiperazine
• 1-[1,1-dimethylethoxycarbonyl]-4-phenylmethylpiperazine
• NCGC00176918-01
• 1-(1,1-dimethylethoxycarbonyl)4-phenylmethylpiperazine
• 1-Benzyl-4-tert-butoxycarbonylpiperazine
• 4-(phenylmethyl)-1-piperazinecarboxylic acid tert-butyl ester
• SCHEMBL2862442
• JFD 02796
• BRD-K09753017-001-01-9
• SY106526
• CS-W010075
• AKOS005067910
• tert-Butyl 4-benzyl-1-piperazinecarboxylate
• AMY5269
• MFCD00075603
• 1,1-Dimethylethyl 4-(phenylmethyl)-1-piperazine carboxylate
• tert-Butyl 4-benzyl-1-piperazinecarboxylate #
• DB-019309
• Tert-Butyl 4-benzylpiperazine-1-carboxylate

• MDL： MFCD00075603
• Inchi： 1S/C16H24N2O2/c1-16(2,3)20-15(19)18-11-9-17(10-12-18)13-14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3
• InChI Key： GVHSMUYEAWMYLM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC2C=CC=CC=2)CC1)=O
• BRN： 797033

Computed Properties

• Exact Mass: 276.18400
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 32.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.087
• Melting Point: 71-73 °C (lit.)
• Boiling Point: 362.5±35.0 °C at 760 mmHg
• Flash Point: 173.1±25.9 °C
• Refractive Index: 1.538
• PSA: 32.78000
• LogP: 2.61510
• Solubility: Not available

Tert-Butyl 4-benzylpiperazine-1-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on Tert-Butyl 4-benzylpiperazine-1-carboxylate

Comprehensive Guide to Tert-Butyl 4-benzylpiperazine-1-carboxylate (CAS No. 57260-70-5): Properties, Applications, and Market Insights

Tert-Butyl 4-benzylpiperazine-1-carboxylate (CAS No. 57260-70-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This piperazine derivative features a tert-butyl carboxylate group and a benzyl substituent, making it a versatile building block for drug discovery and material science applications. With the growing demand for high-purity intermediates in medicinal chemistry, this compound has gained significant attention from researchers and manufacturers alike.

The molecular structure of Tert-Butyl 4-benzylpiperazine-1-carboxylate combines the rigid framework of a piperazine ring with the protective Boc (tert-butoxycarbonyl) group, which is crucial in peptide synthesis and protecting group chemistry. Its CAS number 57260-70-5 serves as a unique identifier in chemical databases and regulatory documentation. Recent trends in AI-driven drug discovery have increased searches for such pharmaceutical intermediates, as they are frequently used in the development of CNS-targeting compounds and GPCR modulators.

From a synthetic chemistry perspective, Tert-Butyl 4-benzylpiperazine-1-carboxylate offers excellent solubility in common organic solvents like dichloromethane, THF, and ethyl acetate, while remaining stable under standard laboratory conditions. This makes it particularly valuable for multistep organic synthesis and parallel medicinal chemistry applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify the purity and identity of this compound, which is often supplied with ≥98% purity for research purposes.

The pharmaceutical applications of CAS 57260-70-5 are particularly noteworthy. As a piperazine-based scaffold, it serves as a precursor for numerous bioactive molecules targeting neurological disorders. Recent publications highlight its use in developing potential serotonin receptor modulators and dopamine transporter inhibitors, aligning with current research trends in neuropharmacology and psychiatric drug development. The Boc-protected nature of this compound allows for selective deprotection in complex synthetic routes, a feature highly valued in combinatorial chemistry approaches.

Market analysis indicates growing interest in Tert-Butyl 4-benzylpiperazine-1-carboxylate across North America, Europe, and Asia-Pacific regions, particularly from contract research organizations and academic research institutions. The compound's relevance to neurodegenerative disease research and pain management therapeutics has driven its inclusion in many screening libraries. Suppliers typically offer this chemical in quantities ranging from milligrams to kilograms, with custom synthesis options available for GMP-grade materials required in preclinical studies.

From a regulatory standpoint, 57260-70-5 is not currently listed under controlled substance regulations in most jurisdictions, though proper laboratory safety protocols should always be followed when handling any chemical substance. The compound's stability profile makes it suitable for standard shipping and storage conditions, typically recommended at 2-8°C in airtight containers protected from moisture. These practical considerations contribute to its widespread adoption in medicinal chemistry workflows and high-throughput screening platforms.

Emerging applications of Tert-Butyl 4-benzylpiperazine-1-carboxylate extend beyond traditional pharmaceutical uses. Recent studies explore its potential in material science as a building block for functionalized polymers and coordination complexes. The compound's molecular architecture, featuring both hydrogen bond acceptors and aromatic character, makes it interesting for designing molecular recognition systems and supramolecular assemblies. Such interdisciplinary applications align with current scientific trends toward convergence research that bridges chemistry, biology, and materials engineering.

Quality control standards for CAS No. 57260-70-5 typically include rigorous testing for residual solvents, heavy metals, and related substances to ensure suitability for sensitive applications. Advanced purification techniques like preparative HPLC and recrystallization are employed by leading manufacturers to achieve the high purity levels demanded by pharmaceutical clients. These quality considerations are particularly important given the compound's role in lead optimization stages of drug discovery programs.

The synthesis of Tert-Butyl 4-benzylpiperazine-1-carboxylate typically involves N-alkylation reactions of appropriately protected piperazine precursors, followed by carbamate formation with di-tert-butyl dicarbonate. Process chemists have developed optimized routes that maximize yield while minimizing environmental impact, reflecting the growing emphasis on green chemistry principles in fine chemical production. These synthetic improvements contribute to more sustainable production of this valuable chemical intermediate.

Looking toward future developments, Tert-Butyl 4-benzylpiperazine-1-carboxylate (CAS 57260-70-5) continues to attract research interest due to its structural versatility. Computational chemistry studies utilizing molecular docking and QSAR modeling frequently incorporate this scaffold when exploring new bioisosteric replacements and pharmacophore designs. The compound's balanced lipophilicity profile and molecular weight make it particularly suitable for developing blood-brain barrier permeable therapeutics, a key focus area in modern CNS drug discovery.